Cas no 951127-34-7 (Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate)

Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate structure
951127-34-7 structure
Product Name:Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate
CAS No:951127-34-7
MF:C11H17NO4
MW:227.2569835186
MDL:MFCD19689449
CID:2131949
PubChem ID:73553252
Update Time:2025-09-23

Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate
    • 1-Pyrrolidinecarboxylic acid, 3-acetyl-4-oxo-, 1,1-dimethylethyl ester
    • 3-Acetyl-4-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester
    • XTLYWJHJFOGWMF-UHFFFAOYSA-N
    • DA-19393
    • SY274338
    • 1-Boc-4-acetylpyrrolidin-3-one
    • 951127-34-7
    • MFCD19689449
    • Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate
    • MDL: MFCD19689449
    • Inchi: 1S/C11H17NO4/c1-7(13)8-5-12(6-9(8)14)10(15)16-11(2,3)4/h8H,5-6H2,1-4H3
    • InChI Key: XTLYWJHJFOGWMF-UHFFFAOYSA-N
    • SMILES: O(C(N1CC(C(C(C)=O)C1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 227.11575802g/mol
  • Monoisotopic Mass: 227.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.7
  • XLogP3: 0.6

Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate Pricemore >>

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